BI-811283
Description
BI 811283 is a small molecule inhibitor of the serine/threonine protein kinase Aurora kinase with potential antineoplastic activity. Aurora kinase inhibitor BI 811283 binds to and inhibits Aurora kinases, resulting in disruption of the assembly of the mitotic spindle apparatus, disruption of chromosome segregation, and inhibition of cell proliferation.
Scientific Research Applications
Aurora B Kinase Inhibition
BI-811283 is primarily recognized for its role as an Aurora B kinase inhibitor. This compound has shown promising results in inhibiting the Aurora B kinase activity, an enzyme integral to several mitotic processes such as chromosome condensation, congression, segregation, and cytokinesis. This inhibition is crucial since Aurora B is often overexpressed in many cancer types, making it a significant target for anticancer drug development. Studies highlight BI-811283's capacity to inhibit human Aurora B kinase activity with notable potency, demonstrating its potential in cancer therapeutics (Tontsch-Grunt et al., 2010).
Antitumor Activity in Solid Tumors
Clinical trials have assessed the safety, pharmacokinetics, pharmacodynamics, and antitumor activity of BI-811283 in patients with advanced solid tumors. These studies aimed to determine the maximum tolerated dose and investigate the compound's ability to engage with its target and produce a pharmacological response. Although no objective response was observed, some patients achieved clinical benefit, indicating disease stabilization. This provides a foundation for understanding BI-811283's role in cancer therapy and its potential utility in managing solid tumors (Mross et al., 2016).
properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BI811283; BI-811283; BI 811283. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
